Cas no 3201-53-4 (Benzamide, N-[(methylamino)carbonyl]-)

• Product name: Benzamide, N-[(methylamino)carbonyl]-
• CAS No: 3201-53-4
• MF: C₉H₁₀N₂O₂
• MW: 178.1879
• CID: 1449581
• PubChem ID: 13131295

Benzamide, N-[(methylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(methylamino)carbonyl]-
• N-(methylcarbamoyl)benzamide
• SCHEMBL4762280
• DTXSID70520841
• 3201-53-4

• Inchi： InChI=1S/C9H10N2O2/c1-10-9(13)11-8(12)7-5-3-2-4-6-7/h2-6H,1H3,(H2,10,11,12,13)
• InChI Key： QNSSIHCRTGUYBE-UHFFFAOYSA-N
• SMILES： CNC(=O)NC(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 178.0743
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 58.2